Cas no 1261813-46-0 (3-Amino-4-nitrobenzyl chloride)

3-Amino-4-nitrobenzyl chloride is a versatile aromatic compound featuring both amino and nitro functional groups, along with a reactive benzyl chloride moiety. This structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of dyes, pharmaceuticals, and agrochemicals. The presence of the electron-withdrawing nitro group and electron-donating amino group allows for selective functionalization, enabling diverse chemical transformations. The benzyl chloride group further enhances reactivity, facilitating nucleophilic substitution reactions. Its stability under controlled conditions ensures reliable performance in synthetic applications. This compound is particularly useful in constructing complex molecular architectures due to its bifunctional reactivity and compatibility with various reaction conditions.

3-Amino-4-nitrobenzyl chloride structure

1261813-46-0 structure

Product Name:3-Amino-4-nitrobenzyl chloride

CAS No:1261813-46-0

MF:C₇H₇ClN₂O₂

MW:186.595680475235

CID:4981824

Update Time:2025-06-08

3-Amino-4-nitrobenzyl chloride Chemical and Physical Properties

Names and Identifiers

- 3-Amino-4-nitrobenzyl chloride
- Inchi： 1S/C7H7ClN2O2/c8-4-5-1-2-7(10(11)12)6(9)3-5/h1-3H,4,9H2
- InChI Key： JIKUIDZHLZQJED-UHFFFAOYSA-N
- SMILES： ClCC1C=CC(=C(C=1)N)[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 171
XLogP3: 2
Topological Polar Surface Area: 71.8

3-Amino-4-nitrobenzyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013010615-250mg	3-Amino-4-nitrobenzyl chloride	1261813-46-0	97%	250mg	484.80 USD	2021-06-25
Alichem	A013010615-500mg	3-Amino-4-nitrobenzyl chloride	1261813-46-0	97%	500mg	863.90 USD	2021-06-25
Alichem	A013010615-1g	3-Amino-4-nitrobenzyl chloride	1261813-46-0	97%	1g	1,534.70 USD	2021-06-25

3-Amino-4-nitrobenzyl chloride Related Literature

1. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
2. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
3. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
4. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
5. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 3-Amino-4-nitrobenzyl chloride

Recent Advances in the Application of 3-Amino-4-nitrobenzyl chloride (CAS: 1261813-46-0) in Chemical Biology and Pharmaceutical Research

3-Amino-4-nitrobenzyl chloride (CAS: 1261813-46-0) is a key intermediate in the synthesis of various bioactive compounds and pharmaceuticals. Recent studies have highlighted its versatility in medicinal chemistry, particularly in the development of novel therapeutic agents. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 3-Amino-4-nitrobenzyl chloride as a precursor for the synthesis of potent kinase inhibitors. The compound's nitro and amino functional groups were strategically modified to enhance binding affinity and selectivity towards specific kinase targets. The resulting inhibitors demonstrated promising activity against cancer cell lines, with IC50 values in the nanomolar range. This work underscores the compound's potential in oncology drug discovery.

Another significant application was reported in ACS Chemical Biology, where 3-Amino-4-nitrobenzyl chloride was employed as a building block for the development of fluorescent probes. These probes were designed to detect reactive oxygen species (ROS) in live cells, offering new tools for studying oxidative stress-related diseases. The unique electronic properties of the nitrobenzyl moiety enabled precise tuning of the probes' fluorescence characteristics, making them highly sensitive and selective for ROS detection.

Recent patent filings (WO2023051234) have also highlighted the use of 3-Amino-4-nitrobenzyl chloride in the synthesis of antimicrobial agents. The compound's reactivity allows for efficient incorporation into heterocyclic scaffolds, which exhibit broad-spectrum activity against drug-resistant bacterial strains. These findings open new avenues for addressing the global challenge of antibiotic resistance.

In conclusion, 3-Amino-4-nitrobenzyl chloride (CAS: 1261813-46-0) continues to be a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to diagnostic probe development, demonstrate its importance in advancing biomedical science. Future research should focus on optimizing its synthetic pathways and exploring novel derivatives with enhanced biological activities.